Cas no 61930-40-3 (2-Undecylpyrrole)

• Product Name: 2-Undecylpyrrole
• CAS No: 61930-40-3
• MF: C₁₅H₂₇N
• MW: 221.381584405899
• MDL: MFCD32206167
• CID: 462921
• PubChem ID: 10998595
• Update Time: 2025-04-19

2-Undecylpyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-undecyl-
• 2-undecyl-1H-pyrrole
• 2-Undecylpyrrole
• C21574
• AS-57649
• DTXSID00451316
• D93060
• AKOS037645148
• 61930-40-3
• SCHEMBL7575666
• DTXCID90402135

• MDL： MFCD32206167
• Inchi： 1S/C15H27N/c1-2-3-4-5-6-7-8-9-10-12-15-13-11-14-16-15/h11,13-14,16H,2-10,12H2,1H3
• InChI Key： LIZHBNXWXKXCEF-UHFFFAOYSA-N
• SMILES： N1C=CC=C1CCCCCCCCCCC

Computed Properties

• Exact Mass: 221.21451
• Monoisotopic Mass: 221.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 15.8

Experimental Properties

• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles